![molecular formula C20H16FN3O4S B2419281 N-(benzo[d][1,3]dioxol-5-yl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide CAS No. 1172012-13-3](/img/structure/B2419281.png)
N-(benzo[d][1,3]dioxol-5-yl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(benzo[d][1,3]dioxol-5-yl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of similar compounds has been studied. For example, the crystal structure of a molecule consisting of a naphthalene moiety and a 1,2-methylenedioxybenzene group has been reported . The naphthalene ring and 1,2-methylenedioxybenzene ring are not coplanar with a dihedral angle of 53.5 .Scientific Research Applications
Synthesis and Structural Analysis
Research on compounds structurally related to N-(benzo[d][1,3]dioxol-5-yl)-2-(2-((2-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide often explores their synthesis methods, crystal structures, and spectroscopic properties. Studies detail the conformation and orientation of various planar fragments within these molecules, enhancing understanding through crystal packing and intermolecular hydrogen bonding analyses (Soares-Sobrinho et al., 2018). Another aspect of research involves the spectroscopic and quantum mechanical studies, along with ligand-protein interactions and modeling for photovoltaic efficiency, indicating potential applications in dye-sensitized solar cells (DSSCs) (Mary et al., 2020).
Anticonvulsant and Antitumor Activities
Several studies focus on evaluating the anticonvulsant and antitumor activities of these compounds. Novel derivatives have been synthesized and tested for their efficacy in various bioassays, demonstrating significant potential in medical applications (Liu et al., 2016). The synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings highlight their considerable anticancer activity against some cancer cell lines, further emphasizing the relevance of these compounds in therapeutic contexts (Yurttaş et al., 2015).
Antimicrobial and Anti-inflammatory Properties
Compounds related to this compound have been explored for their antimicrobial properties, with some derivatives synthesized specifically to address antimicrobial resistance, showing good to moderate activity against selected microbial strains (Anuse et al., 2019). Furthermore, anti-inflammatory activity has been a subject of investigation, with synthesized derivatives demonstrating significant efficacy in preclinical models (Sunder et al., 2013).
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[2-[(2-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN3O4S/c21-15-4-2-1-3-12(15)10-29-20-23-14(9-19(26)24-20)8-18(25)22-13-5-6-16-17(7-13)28-11-27-16/h1-7,9H,8,10-11H2,(H,22,25)(H,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXJQKPCFVCXILD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CC3=CC(=O)NC(=N3)SCC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
413.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.